2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-fluorobenzyl)ethanamine hydrochloride

• IUPAC Name: 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-[(2-fluorophenyl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C18H18F2N2.ClH/c1-12-15(16-10-14(19)6-7-18(16)22-12)8-9-21-11-13-4-2-3-5-17(13)20;/h2-7,10,21-22H,8-9,11H2,1H3;1H
• InChI Key: MSCUUGOPNGUFEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)F)CCNCC3=CC=CC=C3F.Cl
• Molecular Formula: C18H19ClF2N2
• Molecular Weight: 336.8 g/mol

Description

2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-fluorobenzyl)ethanamine hydrochloride is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Also known as 5F-MDMB-PICA, it is a synthetic cannabinoid that is structurally similar to other compounds in this class.

Mechanism of Action

The mechanism of action of 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-fluorobenzyl)ethanamine hydrochloride is not fully understood. However, it is believed to act as a potent agonist of the cannabinoid receptor CB1, which is primarily located in the brain and central nervous system. Activation of this receptor results in various physiological and biochemical effects that are responsible for the compound's potential therapeutic properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It has been shown to produce a range of effects, including altered perception, mood, and behavior, as well as changes in heart rate, blood pressure, and body temperature. These effects are believed to be due to the compound's potent agonist activity at the CB1 receptor.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-fluorobenzyl)ethanamine hydrochloride in lab experiments is its high potency and selectivity for the CB1 receptor. This makes it a useful tool for studying the effects of cannabinoid receptor activation in vitro and in vivo. However, one limitation is that its use is restricted due to its potential for abuse and dependence. Therefore, caution should be taken when handling and using this compound in the laboratory.

Future Directions

There are several future directions for research on 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-fluorobenzyl)ethanamine hydrochloride. One potential area of interest is its potential as a therapeutic agent for various medical conditions, such as pain, anxiety, and addiction. Another direction is to further elucidate its mechanism of action and the physiological and biochemical effects it produces. Additionally, there is a need for further research on the safety and toxicity of this compound to determine its potential risks and benefits.
In conclusion, this compound is a synthetic cannabinoid that has gained attention in scientific research due to its potential applications in various fields. Its high potency and selectivity for the CB1 receptor make it a useful tool for studying the effects of cannabinoid receptor activation. However, its use is restricted due to its potential for abuse and dependence. Further research is needed to determine its potential therapeutic properties, mechanism of action, and safety and toxicity.

Synthesis Methods

The synthesis of 2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-fluorobenzyl)ethanamine hydrochloride involves several steps. The starting material is 5-fluoro-2-methylindole, which is reacted with 2-fluorobenzylamine in the presence of a suitable base to form the intermediate product. This intermediate is then treated with a reducing agent to obtain the final product in the form of a hydrochloride salt. The synthesis method has been described in detail in a scientific paper published by researchers from the University of Tokyo (Takayama et al., 2018).

Scientific Research Applications

2-(5-fluoro-2-methyl-1H-indol-3-yl)-N-(2-fluorobenzyl)ethanamine hydrochloride has been used in various scientific research studies due to its potential applications in different fields. It has been studied as a synthetic cannabinoid receptor agonist and has shown promising results in preclinical studies as a potential therapeutic agent for various medical conditions. It has also been used in forensic toxicology to detect the presence of synthetic cannabinoids in biological samples.